4-Bromo-6-methylbenzene-1,3-diamine
Overview
Description
4-Bromo-6-methylbenzene-1,3-diamine is a chemical compound with the molecular formula C7H9BrN2 . It is used as a reagent in various chemical reactions .
Molecular Structure Analysis
The molecular structure of 4-Bromo-6-methylbenzene-1,3-diamine consists of a benzene ring with a bromine atom and a methyl group attached to it, along with two amine groups . The exact spatial arrangement of these groups can be determined through techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
4-Bromo-6-methylbenzene-1,3-diamine can participate in various chemical reactions. For instance, it can undergo Suzuki-Miyaura coupling reactions . The specifics of these reactions would depend on the reaction conditions and the other reactants present .Scientific Research Applications
Synthesis of 5-Bromo-2,3-dimethoxy-6-methyl-1,4-benzoquinone
4-Bromo-6-methylbenzene-1,3-diamine: serves as a precursor in the efficient synthesis of 5-bromo-2,3-dimethoxy-6-methyl-1,4-benzoquinone . This compound has applications in organic synthesis and materials science. Researchers have explored its properties and potential use in various chemical processes .
Mechanism of Action
The mechanism of action of 4-Bromo-6-methylbenzene-1,3-diamine in chemical reactions would depend on the specific reaction it is involved in. For instance, in a Suzuki-Miyaura coupling reaction, it could act as an electrophile, reacting with a boronic acid to form a new carbon-carbon bond .
Detailed information about its properties such as its melting point, boiling point, and density would typically be provided by the supplier .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-bromo-6-methylbenzene-1,3-diamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2/c1-4-2-5(8)7(10)3-6(4)9/h2-3H,9-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDDVBSOQTGPIGR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1N)N)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90573410 |
Source
|
| Record name | 4-Bromo-6-methylbenzene-1,3-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90573410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-6-methylbenzene-1,3-diamine | |
CAS RN |
141922-21-6 |
Source
|
| Record name | 4-Bromo-6-methylbenzene-1,3-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90573410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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